1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate

• IUPAC Name: (1-methyl-3-nitro-5,6,7,8-tetrahydronaphthalen-2-yl) benzoate
• InChI: InChI=1S/C18H17NO4/c1-12-15-10-6-5-9-14(15)11-16(19(21)22)17(12)23-18(20)13-7-3-2-4-8-13/h2-4,7-8,11H,5-6,9-10H2,1H3
• InChI Key: IIMZCWMVOYEZGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CCCCC2=CC(=C1OC(=O)C3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H17NO4
• Molecular Weight: 311.3 g/mol

Description

1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate, also known as MNBA, is a chemical compound that has been of great interest in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate is not fully understood. However, it is believed that 1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate exerts its biological effects by modulating the activity of certain enzymes and receptors in the body.
Biochemical and Physiological Effects:
1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have antioxidant and antibacterial properties. 1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate has been found to modulate the activity of certain enzymes and receptors involved in inflammation and pain, such as cyclooxygenase-2 and the vanilloid receptor.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate is its relatively simple synthesis method, which makes it easily accessible for laboratory experiments. However, 1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate has limited solubility in water, which can make it challenging to work with in aqueous environments. Additionally, 1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate has not been extensively studied in humans, and its safety profile is not well-established.

Future Directions

There are several future directions for research on 1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate. One area of interest is the development of 1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate-based materials with unique properties for use in various applications. Another area of interest is the investigation of 1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate's potential as a therapeutic agent for the treatment of inflammatory and pain-related disorders. Additionally, further studies are needed to establish the safety profile of 1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate and to determine its potential for use in humans.
In conclusion, 1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate is a chemical compound that has been of great interest in the field of scientific research due to its potential applications in various areas. Its relatively simple synthesis method and unique properties make it an attractive target for further investigation. As research on 1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate continues, it is likely that new applications and potential therapeutic uses will be discovered.

Synthesis Methods

The synthesis of 1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate involves the condensation of 1-methyl-3-nitro-2-naphthol and benzoic acid in the presence of a catalyst. The resulting compound is then purified to obtain 1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate in its pure form.

Scientific Research Applications

1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and environmental science. In medicinal chemistry, 1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate has been investigated for its anti-inflammatory and analgesic properties. In materials science, 1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate has been used as a building block for the synthesis of novel materials with unique properties. In environmental science, 1-methyl-3-nitro-5,6,7,8-tetrahydro-2-naphthalenyl benzoate has been studied for its potential use as a photocatalyst for the degradation of organic pollutants.